3-(Cyanomethyl)cyclobutane-1-carboxylic acid

• Molecular Formula: C7H9NO2
• Molecular Weight: 139.15 g/mol
• IUPAC Name: 3-(cyanomethyl)cyclobutane-1-carboxylic acid
• InChI: InChI=1S/C7H9NO2/c8-2-1-5-3-6(4-5)7(9)10/h5-6H,1,3-4H2,(H,9,10)
• InChI Key: RFNVOXGWCMJYQA-UHFFFAOYSA-N
• Canonical SMILES: C1C(CC1C(=O)O)CC#N

Description

3-(Cyanomethyl)cyclobutane-1-carboxylic acid is a useful research compound. Its molecular formula is C7H9NO2 and its molecular weight is 139.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

An aqueous solution of sodium hydroxide (1M, 295 ml) was added dropwise over a period of 30 minutes to a stirred solution of methyl 3-cyanomethylcyclobutane carboxylate (21.0 g, 0.20 mol) in methanol (300 ml). After 3 hours, the reaction mixture was washed with hexane (2×75 ml) and the aqueous phase acidified with aqueous hydrochloric acid (2M, 150 ml) to pH5. The aqueous was extracted with ethyl acetate (2×100 ml) and the combined extracts dried, filtered and evaporated to a yellow oil (21 g). The crude product was purified by chromatography on flash silica eluting with diethyl ether to give the title compound as an oil.